Cas no 122773-96-0 (2-Phenyl-5-pyrimidinecarboxamide)

• Product Name: 2-Phenyl-5-pyrimidinecarboxamide
• CAS No: 122773-96-0
• MF: C₁₁H₉N₃O
• MW: 199.208661794662
• CID: 138970
• PubChem ID: 14004399
• Update Time: 2025-04-19

2-Phenyl-5-pyrimidinecarboxamide Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxamide,2-phenyl-
• 2-PHENYL-2-PYRIMIDINE-5-CARBOXYLIC ACID AMIDE
• 2-phenylpyrimidine-5-carboxamide
• 2-Phenyl-5-pyrimidinecarboxamide
• 2-phenylpyrimidine-5-carboxylic acid amide
• 5-carbamoyl-2-phenylpyrimidine
• 5-Pyrimidinecarboxamide,2-phenyl
• 122773-96-0
• DTXSID80554091
• SCHEMBL1244783
• AKOS006240705

• Inchi： 1S/C11H9N3O/c12-10(15)9-6-13-11(14-7-9)8-4-2-1-3-5-8/h1-7H,(H2,12,15)
• InChI Key： FSBIAEYLUOBHLG-UHFFFAOYSA-N
• SMILES： O=C(C1C=NC(C2C=CC=CC=2)=NC=1)N

Computed Properties

• Exact Mass: 199.07500
• Monoisotopic Mass: 199.074562
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.9
• XLogP3: 0.7

Experimental Properties

• Color/Form: No data available
• Density: 1.246
• Melting Point: Not available
• Boiling Point: 329.3 °C at 760 mmHg
• Flash Point: 153 °C
• PSA: 68.87000
• LogP: 1.94280
• Vapor Pressure: Not available

2-Phenyl-5-pyrimidinecarboxamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)